Cas no 2165979-73-5 (trans-4-(2,5-difluorophenyl)aminooxolan-3-ol)

• Product Name: trans-4-(2,5-difluorophenyl)aminooxolan-3-ol
• CAS No: 2165979-73-5
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6027259
• PubChem ID: 93383953
• Update Time: 2025-11-01

trans-4-(2,5-difluorophenyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(2,5-difluorophenyl)aminooxolan-3-ol
• AKOS040823269
• trans-4-[(2,5-difluorophenyl)amino]oxolan-3-ol
• (3S,4R)-4-[(2,5-difluorophenyl)amino]oxolan-3-ol
• 2165979-73-5
• F6545-4840

• Inchi： 1S/C10H11F2NO2/c11-6-1-2-7(12)8(3-6)13-9-4-15-5-10(9)14/h1-3,9-10,13-14H,4-5H2/t9-,10-/m1/s1
• InChI Key： JRJVWZDXTABGSP-NXEZZACHSA-N
• SMILES： FC1C=CC(=CC=1N[C@@H]1COC[C@H]1O)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Additional information on trans-4-(2,5-difluorophenyl)aminooxolan-3-ol

Comprehensive Overview of trans-4-(2,5-difluorophenyl)aminooxolan-3-ol (CAS No. 2165979-73-5)

The compound trans-4-(2,5-difluorophenyl)aminooxolan-3-ol (CAS No. 2165979-73-5) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,5-difluorophenyl moiety and the oxolan-3-ol ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like trans-4-(2,5-difluorophenyl)aminooxolan-3-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which account for nearly 30% of FDA-approved pharmaceuticals. The compound's aminooxolan-3-ol scaffold also offers opportunities for structural modifications, making it a valuable building block for small-molecule libraries used in high-throughput screening.

From a synthetic perspective, CAS No. 2165979-73-5 exemplifies the convergence of green chemistry and atom economy. Its synthesis often involves catalytic methods that minimize waste, addressing the pharmaceutical industry's push toward sustainable practices. This resonates with current ESG (Environmental, Social, and Governance) priorities, where companies seek eco-friendly alternatives to traditional synthetic routes.

The compound's structure-activity relationship (SAR) has attracted attention in computational chemistry circles. Molecular docking studies suggest that the trans-configuration of 4-(2,5-difluorophenyl)aminooxolan-3-ol may enhance binding affinity to certain kinase targets, a hot topic in cancer therapeutics. This has led to its inclusion in virtual screening databases, such as PubChem and ChEMBL, where researchers explore its potential as a lead compound.

Analytical characterization of trans-4-(2,5-difluorophenyl)aminooxolan-3-ol typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular emphasis on its stereochemical purity. These methods are critical for quality control in GMP-compliant production, a key concern for contract research organizations (CROs) serving the pharmaceutical sector.

Beyond pharmaceuticals, this compound's agrochemical applications are being explored. Its fluorinated structure could contribute to next-generation crop protection agents, aligning with the global need for sustainable agriculture solutions. This dual utility in human health and food security positions CAS No. 2165979-73-5 as a compound of interdisciplinary interest.

In summary, trans-4-(2,5-difluorophenyl)aminooxolan-3-ol represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to materials science—reflect the evolving priorities of research communities worldwide. As synthetic methodologies advance and computational tools become more sophisticated, this compound's role in addressing 21st-century health and environmental challenges will likely expand further.